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An In-depth Technical Guide to Reactive Orange
4
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Reactive Orange 4 (RO4) is a synthetic monoazo dye belonging to the dichlorotriazinyl class

of reactive dyes.[1][2] It is widely utilized in the textile industry for dyeing cellulosic fibers, such

as cotton, due to its ability to form strong, covalent bonds with the fiber, resulting in excellent

wash-fastness and vibrant reddish-orange hues.[2][3] Beyond its industrial applications,

Reactive Orange 4 serves as a model compound in environmental science and chemical

research, particularly in studies related to wastewater treatment and advanced oxidation

processes (AOPs).[4] This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and toxicological profile, along with detailed experimental protocols and

pathway visualizations relevant to its application and degradation.

Chemical Identity and Properties
Reactive Orange 4 is characterized by a single azo group (-N=N-) which acts as the

chromophore, and a dichlorotriazinyl group which serves as the reactive moiety for binding to

fibers.[1][3] Its chemical structure and key properties are summarized below.

Table 1: Chemical Identity of Reactive Orange 4
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Identifier Value Reference(s)

C.I. Name Reactive Orange 4

C.I. Number 18260 [5]

CAS Number 12225-82-0 [2]

IUPAC Name

trisodium;2-[[6-[(4,6-dichloro-

1,3,5-triazin-2-yl)-

methylamino]-1-hydroxy-3-

sulfonatonaphthalen-2-

yl]diazenyl]naphthalene-1,5-

disulfonate

[6]

Molecular Formula C₂₄H₁₃Cl₂N₆Na₃O₁₀S₃ [4]

Molecular Weight 781.47 g/mol [1][4]

InChI Key
ARXWHYHTMGGNST-

UHFFFAOYSA-K
[2]

Table 2: Physicochemical and Spectral Properties of Reactive Orange 4

Property Value Reference(s)

Appearance Orange powder [7]

Solubility Very good solubility in water [7]

Absorption Maximum (λmax)

Typically in the 400-500 nm

range; ~494 nm for similar

reactive orange dyes

[3][8]

Molar Absorption Coefficient

(ε)

For similar azo dyes, typically

in the range of 10,000 - 50,000

M⁻¹cm⁻¹

[8]

Synthesis Pathway
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The manufacturing of Reactive Orange 4 involves a multi-step chemical synthesis process. It

begins with the diazotization of an aromatic amine, followed by coupling with a naphthalenic

compound, and finally condensation with cyanuric chloride.[3]

2-Aminonaphthalene-
1,5-disulfonic acid

Diazotization
(NaNO₂, HCl, 0-5°C) Diazo Compound

Azo Coupling

4-Hydroxy-7-(methylamino)-
naphthalene-2-sulfonic acid

(N-methyl-J acid)

Intermediate Azo Dye

Condensation

2,4,6-Trichloro-1,3,5-triazine
(Cyanuric Chloride)

Reactive Orange 4
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Caption: Synthesis pathway of Reactive Orange 4.

Application in Textile Dyeing
Reactive Orange 4 is primarily used for dyeing cellulosic fibers like cotton. The process

involves the formation of a covalent ether linkage between the dye molecule and the hydroxyl

groups of the cellulose under alkaline conditions.[2][4] This strong bond is responsible for the

high wash fastness of the dyed fabric.[9][10]

Fastness Properties
The performance of a dye is often evaluated by its fastness to various environmental factors.

Table 3: Fastness Properties of Reactive Orange 4
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Fastness Test Standard Rating Reference(s)

Light Fastness ISO 105-B02 3-6 [11]

Washing Fastness

(Fading)
ISO 105-C06 4-5 [12]

Washing Fastness

(Staining)
ISO 105-C06 4-5 [12]

Perspiration Fastness

(Fading)
ISO 105-E04 4 (Alkaline & Acid) [12]

Perspiration Fastness

(Staining)
ISO 105-E04 4-5 (yellow)

Oxygen Bleaching ISO 4

Soaping ISO
4 (Fading), 4-5

(Staining)

Rubbing Fastness

(Dry)
ISO 105-X12 4 [12]

Rubbing Fastness

(Wet)
ISO 105-X12 3 [12]

Note: Fastness is typically rated on a scale of 1 to 5, with 5 being the best. Light fastness can

be rated on a scale up to 8.[12]

Experimental Protocols
Standard Dyeing Protocol (Exhaust Method)
This protocol provides a baseline for the application of Reactive Orange 4 to cotton fabric.
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Fabric Preparation
(Conditioned cotton)

Dye Bath Preparation
(Liquor ratio 1:20)

Dyeing at 80°C
(Add dye)

Add Sodium Chloride
(e.g., 60 g/L in portions)

after 10 min

Add Sodium Carbonate
(e.g., 20 g/L, pH 10.5-11.0)

after 30 min

Continue Dyeing
(60 min at 80°C)

After-treatment

Cold Water Rinse

Neutralize
(Dilute Acetic Acid, 50°C)

Soaping
(Non-ionic detergent, 95°C)

Hot & Cold Rinse

Dry Fabric
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Caption: Exhaust dyeing workflow for Reactive Orange 4.
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Determination of Color Yield (K/S Value)
The color yield on the dyed fabric is quantified using the Kubelka-Munk equation.[11]

Protocol:

Measure the spectral reflectance of the dyed fabric at its wavelength of maximum

absorption using a reflectance spectrophotometer.

Calculate the K/S value using the formula: K/S = (1-R)² / 2R, where R is the decimal

fraction of the reflectance.[11]

Evaluation of Wash Fastness
Standard: AATCC Test Method 61, "Colorfastness to Laundering: Accelerated."[11]

Procedure: A dyed fabric specimen is laundered in a stainless steel container with a

specified detergent solution and stainless steel balls to simulate multiple home launderings.

Evaluation: The change in color is assessed using the Gray Scale for Color Change, and

staining of an adjacent multifiber fabric is evaluated using the Gray Scale for Staining.[11]

Evaluation of Light Fastness
Standard: AATCC Test Method 16.3, "Colorfastness to Light: Xenon-Arc."[11]

Procedure: A dyed fabric sample is exposed to a xenon-arc lamp, which simulates natural

sunlight, under controlled temperature and humidity.

Evaluation: The color change of the specimen is assessed by comparison with the AATCC

Blue Wool Lightfastness Standards.[11]

Toxicological Profile and Degradation Pathways
While Reactive Orange 4 exhibits low acute systemic toxicity, there are concerns regarding its

potential for skin and respiratory sensitization.[1] The primary toxicological concern arises from

the metabolic cleavage of the azo bond, which can form aromatic amines, and the reactivity of

the dichlorotriazinyl group.[1]
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Degradation Pathways
The main degradation routes for Reactive Orange 4 in the environment are:

Reductive Cleavage of the Azo Bond: This process breaks the -N=N- group, leading to the

formation of colorless aromatic amines.[1]

Hydrolysis of the Dichlorotriazinyl Group: The chlorine atoms on the triazine ring are reactive

and can be substituted by hydroxyl groups in aqueous environments.[1]

Impact on Cellular Signaling
Byproducts from the degradation of azo dyes can potentially impact cellular signaling

pathways. For instance, some aromatic amines have been shown to activate inflammatory

pathways such as NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and

MAPK (mitogen-activated protein kinase).[1] Activation of these pathways can lead to the

production of pro-inflammatory cytokines, contributing to cellular damage.[1]

Reactive Orange 4
Degradation Products

(e.g., Aromatic Amines)

Cellular Stress

MAPK Pathway NF-κB Pathway

Pro-inflammatory
Cytokine Production

Cellular & Tissue Damage
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Caption: Potential inflammatory signaling pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

